Cas no 941965-29-3 (8-(azepan-1-yl)-1-(4-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(azepan-1-yl)-1-(4-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 941965-29-3
• MF: C₂₀H₂₄ClN₅O₂
• MW: 401.889863014221
• CID: 5939358
• PubChem ID: 16805200
• Update Time: 2025-05-19

8-(azepan-1-yl)-1-(4-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(azepan-1-yl)-1-(4-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(azepan-1-yl)-1-[(4-chlorophenyl)methyl]-3,7-dimethylpurine-2,6-dione
• 1H-Purine-2,6-dione, 1-[(4-chlorophenyl)methyl]-8-(hexahydro-1H-azepin-1-yl)-3,7-dihydro-3,7-dimethyl-
• 941965-29-3
• AKOS024481294
• VU0607692-1
• 8-(azepan-1-yl)-1-(4-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione
• F3260-0152

• Inchi： 1S/C20H24ClN5O2/c1-23-16-17(22-19(23)25-11-5-3-4-6-12-25)24(2)20(28)26(18(16)27)13-14-7-9-15(21)10-8-14/h7-10H,3-6,11-13H2,1-2H3
• InChI Key： CNQIULSPBFKUMH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(CC3=CC=C(Cl)C=C3)C2=O)N=C1N1CCCCCC1

Computed Properties

• Exact Mass: 401.1618527g/mol
• Monoisotopic Mass: 401.1618527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.7Ų

Additional information on 8-(azepan-1-yl)-1-(4-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-(azepan-1-yl)-1-(4-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 941965-29-3)

The compound 8-(azepan-1-yl)-1-(4-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 941965-29-3) is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its complex molecular architecture, featuring an azepane ring and a 4-chlorophenyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to naturally occurring purine-based compounds.

In recent years, the demand for novel purine derivatives has surged due to their versatility in drug discovery. The 8-(azepan-1-yl) moiety in this compound enhances its binding affinity to specific biological targets, while the 1-(4-chlorophenyl)methyl group contributes to its stability and lipophilicity. These properties are critical for optimizing bioavailability and pharmacokinetics, which are hot topics in modern medicinal chemistry. Questions like "How do purine derivatives improve drug efficacy?" or "What are the latest advances in purine-based therapeutics?" frequently appear in search engines, reflecting the growing interest in this field.

The synthesis of 8-(azepan-1-yl)-1-(4-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions, including condensation and cyclization processes. Its tetrahydro-1H-purine-2,6-dione core is a key structural feature shared with xanthine derivatives, which are well-known for their biological activity. This connection has led to investigations into whether this compound could exhibit similar effects, such as anti-inflammatory or neuroprotective properties. Such inquiries are common among researchers and professionals searching for "xanthine analogs in drug development."

From an industrial perspective, the scalability of producing CAS No. 941965-29-3 is a critical consideration. The compound's 3,7-dimethyl substituents play a role in its crystallinity and solubility, factors that are essential for formulation development. Discussions around "challenges in scaling up purine synthesis" or "optimizing purification techniques for complex heterocycles" are prevalent in online forums and scientific communities, highlighting the practical hurdles associated with such compounds.

Environmental and safety profiles are also key concerns for 8-(azepan-1-yl)-1-(4-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. Searches like "safe handling of purine derivatives" or "stability of chlorophenyl-containing compounds" reflect user interest in these aspects. Additionally, the compound's biodegradability and potential ecological impact are areas of ongoing research, aligning with the broader trend of sustainable chemistry.

In conclusion, 8-(azepan-1-yl)-1-(4-chlorophenyl)methyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a fascinating example of how structural complexity can translate into functional diversity. Its relevance to current research trends, such as targeted drug delivery and enzyme inhibition, ensures its place in the spotlight. As the scientific community continues to explore its applications, this compound will likely remain a subject of interest in both academic and industrial settings.